Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

metabolomic profiling ligulate vs tubular flowers
Calendulaglycoside B

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calendulaglycoside B

CAS No.: 126577-19-3

Cat. No.: S2690641

Comparative Metabolomic Profiles

The table below summarizes the major differences in metabolite levels between ligulate and tubular flowers,
based on UPLC-PDA-HRMS analysis of the 'Golden Sea' (GS) and 'Paradise Garden' (PG) cultivars [1] [2]

[3].

] Abundance Abundance
Metabolite

Cl Specific Examples in Ligulate in Tubular Key Cultivar Note
4ss Flowers Flowers
Triterpenoid Calendulosides, Higher [1][2] Lower Includes compounds like
Glycosides Calendulaglycosides Calendulaglycoside B [4]
[1]
Polar Lipids Phospholipids, Lower Higher (e.g., -
Glycolipids [1] 31/36 lipids in
PG/GS) [1]
Phenolic Phenolamides, Lower Higher [1] [2] -
Compounds Caffeoylquinic acids

[1] [2]
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Abundance Abundance

Metabolite . o ) )

Class Specific Examples in Ligulate in Tubular Key Cultivar Note
Flowers Flowers

Overall Phenolic compounds, - - GS inflorescences had

Inflorescence  Lipids [1] [2] [3] ~30% more phenolics and

Yield ~50% more lipids than PG,

linked to GS's higher
proportion (35-38%) of
tubular flowers [1] [2].

Experimental Methodology

The experimental workflow for the metabolomic study was as follows [1]:
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Plant Material
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and filter

Chromatographic Separation

PLC-PDA System
BEH C18 column)

Mass Spectrometry Analysis

RMS (Q Exactive Orbitrap)
Negative/Positive ion mode

Data Processing

XCMS Online software
or peak alignment & ID

Click to download full resolution via product page

Key Experimental Details [1]:
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¢ Plant Material: Ligulate and tubular flowers were manually separated from dried inflorescences of
two Calendula officinalis L. cultivars, 'Golden Sea' (GS) and 'Paradise Garden' (PG).

e Extraction: Homogenized flower samples (10 £ 1 mg) were extracted with 80% methanol containing
internal standards (lidocaine and camphorsulphonic acid) for 60 minutes at room temperature.

¢ Instrumentation: Ultra-performance liquid chromatography (UPLC) with a photodiode array (PDA)
detector coupled to a Q Exactive Orbitrap high-resolution mass spectrometer (HRMS).

e Chromatography: Separation used an Acquity UPLC BEH C18 column (2.1 x 100 mm, 1.7 pm) with
a gradient of 0.1% formic acid in water and acetonitrile.

¢ Mass Spectrometry: HRMS analysis was performed in both positive and negative ionization modes,
scanning a mass range of m/z 150-2000.

o Data Processing: Raw data was processed using XCMS Online software for peak detection,
alignment, and integration.

Bioactivity and Research Significance

The differential distribution of metabolites is critical for Calendula's medicinal applications.

Triterpenoid Glycosides (e.g., Calendulaglycosides)

¢ Anti-inflammatory Activity: Show marked inhibitory activity against TPA-induced inflammation in
mice [4].

e Cytotoxic & Anti-tumor Potential: Specific triterpenoid glycosides demonstrate potent cytotoxic
effects against human cancer cell lines, including colon cancer, leukemia, and melanoma cells [4] [5].

¢ Antiviral Potential: Molecular docking studies suggest calendulaglycosides (e.g.,
Calendulaglycoside A) may inhibit the SARS-CoV-2 main protease (Mpro), indicating a broader
therapeutic scope [6].

Lipids and Phenolic Compounds

e Bioactive Lipids: Polar lipids, more abundant in tubular flowers, include conjugated linolenic acids
like a-calendic acid, known to regulate lipid metabolism and exhibit anti-inflammatory and antioxidant
properties [1].

¢ Antioxidant Phenolics: Phenolamides and caffeoylquinic acids possess strong antioxidant activity,
helping reduce oxidative stress linked to chronic diseases [1].

Practical Research Implications
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e Cultivar Selection is Crucial: The 'Golden Sea' cultivar, with its inherently higher proportion of
tubular flowers, provides a superior raw material for extracting lipids and phenolic compounds [1] [2]
[3].

¢ Targeted Flower Processing: For industrial extraction aimed at specific compound classes, consider
separating flower types. Tubular flowers are better for concentrating lipids and certain phenolics,
while ligulate flowers are preferable for triterpenoid glycosides [1] [2].

e Standardization Challenge: The metabolic variation between flower types underscores that the
"proportion of ligulate and tubular flowers" is a key, previously overlooked factor in standardizing
Calendula raw material [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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